Cas no 851079-44-2 (N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851079-44-2
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 6332219
• PubChem ID: 3468498
• Update Time: 2025-10-29

N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• 851079-44-2
• N-(4-methylphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• EU-0091209
• F0599-0544
• 2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• N-(4-methylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS002046968

• Inchi： 1S/C18H16N4O3S/c1-13-2-4-14(5-3-13)20-17(23)12-26-18-19-10-11-21(18)15-6-8-16(9-7-15)22(24)25/h2-11H,12H2,1H3,(H,20,23)
• InChI Key： KORLBJREFJEMTN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Research Briefing on N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851079-44-2)

N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851079-44-2) is a synthetic small molecule that has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential pharmacological applications. This compound combines an imidazole core with a nitrophenyl group and an acetamide side chain, making it an interesting candidate for drug discovery efforts targeting various biological pathways.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor scaffold. The presence of both electron-withdrawing (nitrophenyl) and electron-donating (methylphenyl) groups in the molecular structure creates interesting electronic properties that may influence its binding affinity to biological targets. Researchers have employed computational docking studies to predict potential protein targets, with preliminary results suggesting activity against certain tyrosine kinases involved in cell signaling pathways.

In vitro evaluations of 851079-44-2 have demonstrated moderate inhibitory activity against several cancer cell lines, with IC50 values in the micromolar range. The compound appears to exhibit selective cytotoxicity, showing greater potency against certain tumor types compared to normal cell lines. Mechanistic studies suggest that this activity may be related to the compound's ability to induce apoptosis through mitochondrial pathways, although the exact molecular targets remain under investigation.

The pharmacokinetic properties of N-(4-methylphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide have been evaluated in preclinical models, revealing moderate metabolic stability and acceptable oral bioavailability. Structure-activity relationship (SAR) studies are currently underway to optimize the compound's pharmacological profile, with particular focus on improving potency and reducing potential off-target effects.

Recent patent filings indicate growing commercial interest in derivatives of 851079-44-2, particularly for applications in oncology and inflammatory diseases. Several pharmaceutical companies have included similar structural motifs in their drug discovery pipelines, suggesting that this chemical scaffold may represent a promising starting point for the development of novel therapeutic agents.

Future research directions for this compound class include detailed target identification studies, optimization of lead compounds through medicinal chemistry approaches, and evaluation in more complex disease models. The unique combination of structural features in 851079-44-2 continues to attract attention from both academic and industrial researchers in the chemical biology and pharmaceutical fields.